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Compound of Interest

Compound Name: 2,3-Dimethylbutanoic acid

Cat. No.: B105101 Get Quote

This technical guide provides a comprehensive overview of 2,3-dimethylbutanoic acid, a

branched-chain carboxylic acid significant in various chemical and pharmaceutical applications.

[1] The presence of a chiral center at the C2 position means it exists as two distinct

enantiomers, (2S)-2,3-dimethylbutanoic acid and (2R)-2,3-dimethylbutanoic acid, each with

unique properties and applications.[2] This document covers its chemical properties, synthesis

methodologies, and applications, with a focus on providing researchers, scientists, and drug

development professionals with detailed, actionable information.

Chemical Identity and Physicochemical Properties
2,3-Dimethylbutanoic acid, also known as 2,3-dimethylbutyric acid, is a branched short-chain

fatty acid.[2] Its structure, featuring methyl groups at both the alpha and beta positions, gives

rise to its stereoisomeric forms.[2][3]

CAS Registry Numbers
The Chemical Abstracts Service (CAS) has assigned the following registry numbers to 2,3-
dimethylbutanoic acid and its stereoisomers:
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Compound Name CAS Registry Number

2,3-Dimethylbutanoic acid (racemic mixture) 14287-61-7[4][5][6]

(2S)-2,3-dimethylbutanoic acid 15071-34-8[1][3]

(2R)-2,3-dimethylbutanoic acid 27855-05-6[7]

Physicochemical Data
The physical and molecular properties of 2,3-dimethylbutanoic acid are summarized in the

tables below. It is typically a colorless liquid.[1][3]

Table 1: General and Physical Properties

Property Value Source(s)

Appearance Colorless liquid [1][3]

Boiling Point Approx. 190 °C [1][3]

62-63 °C @ 1 Torr [1][6]

Melting Point Approx. 10 °C [3]

-1.5 °C [6][7]

Density Approx. 0.87 g/cm³ [3]

0.9446 g/cm³ @ 0 °C [1][6]

Solubility
Soluble in water, ethanol, and

ether
[3]

Table 2: Molecular and Spectroscopic Data
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Property Value Source(s)

Molecular Formula C₆H₁₂O₂ [1][3][4][7]

Molecular Weight 116.16 g/mol [1][3][4][7]

Exact Mass 116.083729621 Da [1]

¹H-NMR (Carboxyl Proton) ~ δ 9.0 ppm (Singlet) [5]

¹H-NMR (Methyl Groups)
~ δ 1.0 ppm (Varies: Doublet,

etc.)
[5]

Synthesis and Experimental Protocols
The synthesis of enantiomerically pure 2,3-dimethylbutanoic acid is crucial for its application

in pharmaceuticals and as a chiral auxiliary.[1][8] Several methodologies have been developed,

including cyanohydrin synthesis, diastereoselective alkylation, and enzymatic resolution.

General Reactivity
The carboxylic acid group in 2,3-dimethylbutanoic acid dictates its primary reactivity. It can

undergo oxidation, reduction to form 2,3-dimethylbutanol, and substitution reactions to form

acyl chlorides, esters, and amides, which are valuable synthetic intermediates.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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